Cas no 77077-83-9 (4-methyl-1,2-dihydroisoquinolin-1-one)

• Product name: 4-methyl-1,2-dihydroisoquinolin-1-one
• CAS No: 77077-83-9
• MF: C₁₀H₉NO
• MW: 159.18456
• MDL: MFCD08529481
• CID: 562448
• PubChem ID: 12695299

4-methyl-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone,4-methyl-
• 4-methyl-1(2H)-Isoquinolinone
• 4-Methyl-2H-isoquinolin-1-one
• 4-methyl-1-isoquinolinol
• 4-Methyl-isocarbostyril
• 4-methyl-isoquinolin-1-ol
• 4-methyl-1,2-dihydroisoquinolin-1-one
• SCHEMBL555326
• AKOS006372688
• oxy-4-methylisoquinoline
• FT-0736865
• 77077-83-9
• QTMDNWRHSMJECC-UHFFFAOYSA-N
• DTXSID80507148
• 4-Methylisoquinolin-1(2H)-one

• MDL： MFCD08529481
• Inchi： InChI=1S/C10H9NO/c1-7-6-11-10(12)9-5-3-2-4-8(7)9/h2-6H,1H3,(H,11,12)
• InChI Key： QTMDNWRHSMJECC-UHFFFAOYSA-N
• SMILES： CC1=CNC(=O)C2=CC=CC=C12

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 32.86000
• LogP: 1.83650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives